2-hydroxy-2-phenyl-2,3-dihydro-4H-1,4-benzothiazine-4-carbaldehyde

• Molecular Formula: C15H13NO2S
• Molecular Weight: 271.3 g/mol
• IUPAC Name: 2-hydroxy-2-phenyl-3H-1,4-benzothiazine-4-carbaldehyde
• InChI: InChI=1S/C15H13NO2S/c17-11-16-10-15(18,12-6-2-1-3-7-12)19-14-9-5-4-8-13(14)16/h1-9,11,18H,10H2
• InChI Key: XSYWWDNCOHKBLL-UHFFFAOYSA-N
• SMILES: C1C(SC2=CC=CC=C2N1C=O)(C3=CC=CC=C3)O

Description

2-hydroxy-2-phenyl-2,3-dihydro-4H-1,4-benzothiazine-4-carbaldehyde (HPBC) is a heterocyclic compound that has gained significant attention in scientific research due to its unique chemical structure and potential biological activities. HPBC is a benzothiazine derivative that contains a hydroxyl and aldehyde functional group, which makes it a versatile molecule for various applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-hydroxy-2-phenyl-2,3-dihydro-4H-1,4-benzothiazine-4-carbaldehyde is not fully understood, but it is thought to involve the inhibition of key enzymes and signaling pathways involved in various biological processes. 2-hydroxy-2-phenyl-2,3-dihydro-4H-1,4-benzothiazine-4-carbaldehyde has been shown to inhibit the activity of bacterial enzymes such as DNA gyrase and topoisomerase IV, which are essential for bacterial growth and replication. 2-hydroxy-2-phenyl-2,3-dihydro-4H-1,4-benzothiazine-4-carbaldehyde has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses.
Biochemical and physiological effects:
2-hydroxy-2-phenyl-2,3-dihydro-4H-1,4-benzothiazine-4-carbaldehyde has been shown to exhibit various biochemical and physiological effects, including the inhibition of bacterial growth, the suppression of inflammatory responses, and the induction of apoptosis in cancer cells. 2-hydroxy-2-phenyl-2,3-dihydro-4H-1,4-benzothiazine-4-carbaldehyde has also been shown to exhibit antioxidant properties, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One advantage of using 2-hydroxy-2-phenyl-2,3-dihydro-4H-1,4-benzothiazine-4-carbaldehyde in lab experiments is its relatively simple synthesis method, which allows for easy access to the compound. 2-hydroxy-2-phenyl-2,3-dihydro-4H-1,4-benzothiazine-4-carbaldehyde also exhibits a wide range of biological activities, making it a versatile molecule for various applications. However, one limitation of using 2-hydroxy-2-phenyl-2,3-dihydro-4H-1,4-benzothiazine-4-carbaldehyde in lab experiments is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for the research of 2-hydroxy-2-phenyl-2,3-dihydro-4H-1,4-benzothiazine-4-carbaldehyde, including the development of novel synthetic methods for the compound and the investigation of its potential therapeutic applications. One potential direction is the development of 2-hydroxy-2-phenyl-2,3-dihydro-4H-1,4-benzothiazine-4-carbaldehyde-based antimicrobial agents for the treatment of bacterial infections. Another direction is the investigation of 2-hydroxy-2-phenyl-2,3-dihydro-4H-1,4-benzothiazine-4-carbaldehyde as a potential anti-inflammatory agent for the treatment of inflammatory diseases. Furthermore, the investigation of 2-hydroxy-2-phenyl-2,3-dihydro-4H-1,4-benzothiazine-4-carbaldehyde as a potential anticancer agent for the treatment of various types of cancer is also a promising future direction.

Synthesis Methods

The synthesis of 2-hydroxy-2-phenyl-2,3-dihydro-4H-1,4-benzothiazine-4-carbaldehyde can be achieved through several methods, including the reaction of 2-aminophenol with 2-chlorobenzaldehyde in the presence of a base. Another method involves the reaction of 2-aminophenol with 2-formylbenzenesulfonic acid in the presence of a catalyst. The synthesis of 2-hydroxy-2-phenyl-2,3-dihydro-4H-1,4-benzothiazine-4-carbaldehyde can also be achieved through a one-pot reaction of 2-aminophenol, 2-chlorobenzaldehyde, and sulfur in the presence of a base.

Scientific Research Applications

2-hydroxy-2-phenyl-2,3-dihydro-4H-1,4-benzothiazine-4-carbaldehyde has been extensively studied for its potential biological activities, including its antimicrobial, anti-inflammatory, and anticancer properties. 2-hydroxy-2-phenyl-2,3-dihydro-4H-1,4-benzothiazine-4-carbaldehyde has been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. 2-hydroxy-2-phenyl-2,3-dihydro-4H-1,4-benzothiazine-4-carbaldehyde has also been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Furthermore, 2-hydroxy-2-phenyl-2,3-dihydro-4H-1,4-benzothiazine-4-carbaldehyde has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.